Tubulin Polymerization-IN-1 prodrug

• Molecular Formula: C22H23FN2O4
• Molecular Weight: 398.4 g/mol
• InChI: InChI=1S/C22H23FN2O4/c1-3-10-29-21-13-16(4-7-20(21)27-2)15-24-22(26)18-14-17(23)5-6-19(18)25-8-11-28-12-9-25/h1,4-7,13-14H,8-12,15H2,2H3,(H,24,26)
• InChIKey: QOPRLCWEGYCGLP-UHFFFAOYSA-N

Conventional colchicine-site tubulin inhibitors cause dose-limiting systemic toxicity, limiting controlled tumor microenvironment studies. Tubulin Polymerization-IN-1 prodrug solves this with a bioorthogonal palladium-activated caging system. - **68.3-fold lower cytotoxicity** than parent CBSI until Pd-resin activation - **63.2% in vivo tumor growth inhibition** upon targeted decaging - Enables schedule-dependent synergy studies without constitutive activity - Validated N-benzylbenzamide scaffold for catalyst benchmarking

Tubulin Polymerization-IN-1 Prodrug – Bioorthogonal Activation

Tubulin Polymerization-IN-1 prodrug (Compound 2b; CAS 3033099-32-7) is a palladium (Pd)-mediated, bioorthogonally activatable tubulin polymerization inhibitor prodrug engineered from N-benzylbenzamide-containing colchicine binding site inhibitors (CBSIs) [1]. Designed to reduce systemic toxicity while retaining on-demand tumor-killing capacity, the molecule remains biologically inert until exposed to palladium resins, which catalyze cleavage of a propargyloxy masking group to release the parent CBSI in situ [1]. This two-component therapeutic system represents a departure from conventional, constitutively active tubulin inhibitors.

Workflow Bioorthogonal prodrug activation research

Target Colchicine-site tubulin inhibition studies

Control Spatiotemporal Pd-mediated decaging model

• [1] Li J, Zhang T, Wu D, He C, Weng H, Zheng T, Liu J, Yao H, Chen J, Ren Y, Zhu Z, Xu J, Xu S. Palladium-Mediated Bioorthogonal System for Prodrug Activation of N-Benzylbenzamide-Containing Tubulin Polymerization Inhibitors for the Treatment of Solid Tumors. J Med Chem. 2024;67(21):19905-19924. doi:10.1021/acs.jmedchem.4c02419 View Source

Why Generic CBSI Substitution Fails

Conventional colchicine-site tubulin polymerization inhibitors such as colchicine (tubulin polymerization IC₅₀ = 3 nM), combretastatin A-4 (CA-4; tubulin polymerization IC₅₀ ≈ 1.2 µM), and direct N-benzylbenzamide CBSIs exert their cytotoxicity immediately upon cellular uptake, producing dose-limiting systemic toxicities that constrain therapeutic windows [1][2]. Tubulin Polymerization-IN-1 prodrug is functionally distinct: it is designed as a bioorthogonally caged molecule that remains 68.3-fold less cytotoxic than its parent CBSI until a palladium catalyst removes the propargyloxy protecting group, enabling spatial and temporal control over drug activation [1]. Substituting an uncaged CBSI or a non-bioorthogonal prodrug eliminates this controlled-release dimension, producing fundamentally different toxicity and biodistribution profiles that invalidate the experimental rationale of the two-component Pd-mediated system [1].

Uncaged CBSI

Tubulin Polymerization-IN-1 Prodrug

Constitutively active inhibitors produce immediate cytotoxicity, limiting spatiotemporal control

Non-bioorthogonal prodrug

Pd-dependent prodrug

Endogenous trigger-dependent activation may not provide user-defined decaging timing

Parent CBSI alone

Caged prodrug + Pd resin

Absence of abiotic activation control alters toxicity/biodistribution research parameters

• [1] Li J, Zhang T, Wu D, He C, Weng H, Zheng T, Liu J, Yao H, Chen J, Ren Y, Zhu Z, Xu J, Xu S. Palladium-Mediated Bioorthogonal System for Prodrug Activation of N-Benzylbenzamide-Containing Tubulin Polymerization Inhibitors for the Treatment of Solid Tumors. J Med Chem. 2024;67(21):19905-19924. doi:10.1021/acs.jmedchem.4c02419 View Source
• [2] PMC Table 7. CA-4 (combretastatin A-4) inhibition of tubulin polymerization. Tubulin was at 10 μM. View Source

Tubulin Polymerization-IN-1 Prodrug – Differentiation Evidence

Cytotoxicity Attenuation vs Parent CBSI

In the primary characterization study, Tubulin Polymerization-IN-1 prodrug (2b) exhibited 68.3-fold lower cytotoxicity compared to its parent N-benzylbenzamide CBSI in cell viability assays [1]. Upon incubation with palladium resin, the cytotoxicity was restored in situ to levels comparable with the parent compound, confirming that the propargyloxy masking group effectively silences pharmacological activity until bioorthogonal decaging occurs [1]. The parent CBSIs in this series (exemplified by compound 20b) demonstrate antiproliferative IC₅₀ values in the range of 12–27 nM across multiple cancer cell lines, establishing a benchmark for the restored potency [2].

Cytotoxicity Attenuation

Reported

68.3-fold lower cytotoxicity vs parent CBSI

Supports prodrug attenuation model interpretation

Cell viability assay context; restored by Pd resin

Evidence Dimension	Cytotoxicity fold-change (prodrug vs. parent CBSI)
Target Compound Data	68.3-fold lower cytotoxicity than parent compound (cell viability assay)
Comparator Or Baseline	Parent N-benzylbenzamide CBSI (IC₅₀ range 12–27 nM across cancer cell lines for lead compound 20b)
Quantified Difference	68.3-fold reduction in cytotoxicity; cytotoxicity fully restorable upon Pd resin treatment
Conditions	Cancer cell line cytotoxicity assay (specific cell line(s) as reported in Li et al., J Med Chem 2024); Pd resin activation in situ

Why This Matters

This quantifies the degree of prodrug attenuation, enabling researchers to estimate the safety margin gained by caging relative to the constitutively active parent CBSI and to design Pd-activation dose-response experiments.

• [1] Li J, Zhang T, Wu D, He C, Weng H, Zheng T, Liu J, Yao H, Chen J, Ren Y, Zhu Z, Xu J, Xu S. Palladium-Mediated Bioorthogonal System for Prodrug Activation of N-Benzylbenzamide-Containing Tubulin Polymerization Inhibitors for the Treatment of Solid Tumors. J Med Chem. 2024;67(21):19905-19924. doi:10.1021/acs.jmedchem.4c02419 View Source
• [2] Zhu H, Li W, Shuai W, Liu Y, Yang L, Tan Y, Zheng T, Yao H, Xu J, Zhu Z, Yang DH, Chen ZS, Xu S. Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. J Med Chem. 2021;64(4):2066-2087. Compound 20b IC50 12–27 nM. View Source

In Vivo Tumor Inhibition by Pd Activation

In murine tumor xenograft models, Tubulin Polymerization-IN-1 prodrug (2b) was administered systemically followed by localized or systemic palladium resin treatment. Tumor growth was inhibited by 63.2% relative to vehicle-treated controls when the prodrug was combined with Pd resin activation [1]. Without Pd resin, the prodrug alone is expected to produce minimal tumor suppression due to its attenuated cytotoxicity profile, though the paper emphasizes the Pd-dependent activation as the efficacy determinant [1]. This contrasts with direct CBSIs such as colchicine or CA-4, where antitumor efficacy is inseparable from systemic toxicity due to constitutive activity .

In Vivo Tumor Inhibition

Reported

63.2% tumor growth inhibition (prodrug + Pd resin)

Supports bioorthogonal activation model in vivo

Murine xenograft model; Pd-dependent response

Evidence Dimension	In vivo tumor growth inhibition rate
Target Compound Data	63.2% tumor growth inhibition (prodrug 2b + Pd resin)
Comparator Or Baseline	Vehicle control; parent CBSI (constitutive activity linked to systemic toxicity in published CBSI literature)
Quantified Difference	63.2% inhibition vs. vehicle; Pd-dependent efficacy vs. constitutive CBSI toxicity
Conditions	Murine solid tumor xenograft model; systemic prodrug administration + Pd resin activation (Li et al., J Med Chem 2024)

Why This Matters

This is the only available in vivo efficacy datum for the compound, demonstrating that the bioorthogonal activation concept translates from cell culture to a living organism and providing a quantitative benchmark for replication studies.

• [1] Li J, Zhang T, Wu D, He C, Weng H, Zheng T, Liu J, Yao H, Chen J, Ren Y, Zhu Z, Xu J, Xu S. Palladium-Mediated Bioorthogonal System for Prodrug Activation of N-Benzylbenzamide-Containing Tubulin Polymerization Inhibitors for the Treatment of Solid Tumors. J Med Chem. 2024;67(21):19905-19924. doi:10.1021/acs.jmedchem.4c02419 View Source

CBSI Target Engagement After Pd Activation

Mechanistic studies confirmed that once activated by palladium resins, Tubulin Polymerization-IN-1 prodrug (2b) inhibits cell growth through the same colchicine binding site mechanism as conventional CBSIs [1]. The parent N-benzylbenzamide CBSIs (e.g., compound 20b) were previously characterized as tubulin polymerization inhibitors that bind competitively at the colchicine site on β-tubulin, with IC₅₀ values of 12–27 nM for cell proliferation and confirmed tubulin polymerization inhibition [2]. This mechanistic conservation means that the prodrug, once decaged, inherits the well-established pharmacological profile of CBSIs—including G2/M cell cycle arrest and apoptosis induction—without requiring re-characterization of downstream signaling pathways [1][2].

Target Engagement

Cross-study comparable

Colchicine-site binding conserved post-activation

Supports target engagement conservation context

Mechanism consistent with parent CBSI literature

Evidence Dimension	Mechanism of cell growth inhibition post-activation
Target Compound Data	CBSI-consistent inhibition of cell growth (confirmed by mechanistic studies in Li et al. 2024)
Comparator Or Baseline	Parent N-benzylbenzamide CBSIs (compound 20b: tubulin polymerization inhibitor, colchicine-site binder, IC₅₀ 12–27 nM)
Quantified Difference	Mechanism conserved; quantitative antiproliferative potency restored to parent CBSI levels upon Pd activation
Conditions	Cell-based mechanistic assays (competitive binding, tubulin polymerization, cell cycle analysis) as described in Li et al. 2024 and Zhu et al. 2021

Why This Matters

Procurement decisions for mechanism-of-action studies can rely on the extensive CBSI literature for target engagement validation, while leveraging the prodrug's unique bioorthogonal activation for spatiotemporal control experiments.

• [1] Li J, Zhang T, Wu D, He C, Weng H, Zheng T, Liu J, Yao H, Chen J, Ren Y, Zhu Z, Xu J, Xu S. Palladium-Mediated Bioorthogonal System for Prodrug Activation of N-Benzylbenzamide-Containing Tubulin Polymerization Inhibitors for the Treatment of Solid Tumors. J Med Chem. 2024;67(21):19905-19924. doi:10.1021/acs.jmedchem.4c02419 View Source
• [2] Zhu H, Li W, Shuai W, Liu Y, Yang L, Tan Y, Zheng T, Yao H, Xu J, Zhu Z, Yang DH, Chen ZS, Xu S. Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. J Med Chem. 2021;64(4):2066-2087. View Source

Bioorthogonal Decaging vs Constitutively Active CBSIs

Tubulin Polymerization-IN-1 prodrug incorporates a propargyloxy ether masking group on the N-benzylbenzamide scaffold that serves as a substrate for palladium-catalyzed O-dealkylation [1]. This design places the compound within an emerging class of transition metal-activated prodrugs distinct from enzyme-responsive (e.g., protease-cleavable, nitroreductase), pH-sensitive, or hypoxia-activated prodrugs [2]. Unlike colchicine (constitutively active, tubulin polymerization IC₅₀ 3 nM) or CA-4 (IC₅₀ ≈ 1.2 µM), the Pd-dependent activation introduces an exogenous, abiotic trigger decoupled from endogenous tumor microenvironment parameters, offering a chemically orthogonal control element not available with conventional CBSIs [1]. Comparative data for activation kinetics and catalyst loading are available in the primary reference [1].

Decaging Mechanism

Class-level inference

Pd(0)-catalyzed propargyloxy cleavage; abiotic trigger

Supports orthogonal activation control context

vs constitutive CBSI or enzyme-responsive prodrugs

Evidence Dimension	Activation mechanism and trigger specificity
Target Compound Data	Pd(0)-catalyzed O-dealkylation of propargyloxy group; activation exclusively by palladium resins
Comparator Or Baseline	Colchicine (constitutively active); CA-4 (constitutively active); enzyme-responsive prodrugs (endogenous trigger-dependent)
Quantified Difference	Bioorthogonal (abiotic) trigger vs. constitutive activity or endogenous enzyme-dependent activation; 68.3-fold cytotoxicity differential demonstrates caging efficiency [1]
Conditions	Pd-resin-mediated decaging in cell culture and in vivo; colchicine and CA-4 data from published literature

Why This Matters

This enables experimental designs requiring external, user-controlled drug activation (e.g., spatially confined activation via Pd-resin implants, temporal control via staggered Pd administration), which is impossible with any constitutively active CBSI or endogenously triggered prodrug.

• [1] Li J, Zhang T, Wu D, He C, Weng H, Zheng T, Liu J, Yao H, Chen J, Ren Y, Zhu Z, Xu J, Xu S. Palladium-Mediated Bioorthogonal System for Prodrug Activation of N-Benzylbenzamide-Containing Tubulin Polymerization Inhibitors for the Treatment of Solid Tumors. J Med Chem. 2024;67(21):19905-19924. doi:10.1021/acs.jmedchem.4c02419 View Source
• [2] Weiss JT, Dawson JC, Macleod KG, Rybski W, Fraser C, Torres-Sánchez C, Patton EE, Bradley M, Carragher NO, Unciti-Broceta A. Extracellular palladium-catalysed dealkylation of 5-fluoro-1-propargyl-uracil as a bioorthogonally activated prodrug approach. Nat Commun. 2014;5:3277. doi:10.1038/ncomms4277 View Source

Tubulin Polymerization-IN-1 Prodrug – Application Scenarios

Spatiotemporal Target Engagement with Pd Implants

Researchers investigating the colchicine binding site as a therapeutic target in solid tumors can use Tubulin Polymerization-IN-1 prodrug in combination with locally implanted palladium resin to restrict active CBSI release to the tumor microenvironment [1]. The 68.3-fold cytotoxicity differential ensures that systemic exposure to intact prodrug produces minimal off-tumor toxicity, while Pd-catalyzed decaging within the tumor achieves site-specific target engagement [1]. This experimental design is infeasible with constitutively active CBSIs such as colchicine or CA-4, where systemic toxicity precludes selective tumor activation studies.

Bioorthogonal Prodrug Platform Development

The propargyloxy-caged N-benzylbenzamide scaffold of Tubulin Polymerization-IN-1 prodrug serves as a validated template for developing next-generation bioorthogonal prodrugs with improved decaging kinetics or alternative metal catalysts [1]. The quantitative data on Pd-resin-dependent cytotoxicity restoration (68.3-fold switch) and in vivo tumor growth inhibition (63.2%) provide benchmark performance metrics against which novel catalyst systems (e.g., Pd nanosheets, Ru catalysts) can be compared [1]. This compound is therefore a reference standard for bioorthogonal catalysis research, distinct from enzyme-responsive prodrugs where activation kinetics are governed by endogenous enzyme expression levels.

CBSI Safety and Therapeutic Window Profiling

Toxicology programs evaluating the therapeutic index of colchicine-site binders can employ Tubulin Polymerization-IN-1 prodrug as a caged comparator to quantify the contribution of systemic CBSI exposure to observed toxicities [1]. By comparing the toxicity profile of the prodrug (68.3-fold attenuated) with that of the parent CBSI (IC₅₀ 12–27 nM range) under identical dosing regimens, researchers can isolate target-mediated toxicities from off-target effects [1][2]. This comparative framework is not achievable with conventional tubulin inhibitors lacking a controllable activation switch.

Combination Therapy with Orthogonal Activation

In combination therapy screening, Tubulin Polymerization-IN-1 prodrug enables chemically orthogonal control over the timing of tubulin inhibitor exposure independent of other combination agents [1]. Researchers can administer the prodrug alongside a second agent and then trigger CBSI release via Pd resin at a predetermined time point, allowing investigation of schedule-dependent synergy without confounding constitutive tubulin inhibitor activity [1]. The 63.2% in vivo tumor growth inhibition upon activation establishes a baseline for additive or synergistic effect calculations in combination regimens.

Application

Selection Property

Validation Focus

Spatiotemporally controlled target engagement studies

Bioorthogonal activation switch

Pd-resin-dependent cytotoxicity restoration

Bioorthogonal prodrug platform development

Propargyloxy-caged scaffold template

Decaging kinetics benchmark comparison

CBSI safety and toxicity profiling studies

Caged comparator for systemic exposure

Isolate target-mediated toxicities from off-target

Combination therapy schedule-dependent synergy

Chemically orthogonal activation control

Pd-triggered exposure timing for additivity/synergy calculation

• [1] Li J, Zhang T, Wu D, He C, Weng H, Zheng T, Liu J, Yao H, Chen J, Ren Y, Zhu Z, Xu J, Xu S. Palladium-Mediated Bioorthogonal System for Prodrug Activation of N-Benzylbenzamide-Containing Tubulin Polymerization Inhibitors for the Treatment of Solid Tumors. J Med Chem. 2024;67(21):19905-19924. doi:10.1021/acs.jmedchem.4c02419 View Source
• [2] Zhu H, Li W, Shuai W, Liu Y, Yang L, Tan Y, Zheng T, Yao H, Xu J, Zhu Z, Yang DH, Chen ZS, Xu S. Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. J Med Chem. 2021;64(4):2066-2087. View Source